Cas no 2413874-57-2 (3-{(tert-butoxy)carbonylamino}-4-chloro-5-hydroxybenzoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4-chloro-5-hydroxybenzoic acid
• CAS No: 2413874-57-2
• MF: C₁₂H₁₄ClNO₅
• MW: 287.696262836456
• CID: 5674354
• PubChem ID: 165770068
• Update Time: 2025-10-30

3-{(tert-butoxy)carbonylamino}-4-chloro-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26665211
• 3-{[(tert-butoxy)carbonyl]amino}-4-chloro-5-hydroxybenzoic acid
• 2413874-57-2
• 3-{(tert-butoxy)carbonylamino}-4-chloro-5-hydroxybenzoic acid

• Inchi： 1S/C12H14ClNO5/c1-12(2,3)19-11(18)14-7-4-6(10(16)17)5-8(15)9(7)13/h4-5,15H,1-3H3,(H,14,18)(H,16,17)
• InChI Key： BAJDGUUUVVUBLU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)C=C1NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 287.0560502g/mol
• Monoisotopic Mass: 287.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-4-chloro-5-hydroxybenzoic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-4-chloro-5-hydroxybenzoic acid (CAS No. 2413874-57-2)

3-{(tert-butoxy)carbonylamino}-4-chloro-5-hydroxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2413874-57-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of both hydroxyl and chloro substituents, coupled with an amide group protected by a tert-butoxycarbonyl (Boc) moiety, makes it a versatile intermediate in the synthesis of biologically active molecules.

The Boc-amino functionality in the molecule plays a crucial role in protecting the amine group during synthetic procedures, ensuring selectivity and stability in subsequent chemical transformations. This protective group is commonly employed in multi-step syntheses to prevent unwanted side reactions, particularly in the presence of strong acids or bases. The 4-chloro substituent enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic aromatic substitution reactions, which is a key strategy in drug development for introducing diverse pharmacophores.

The 5-hydroxy group contributes to the molecule's solubility and interactability with biological targets, as hydroxyl moieties are frequently involved in hydrogen bonding interactions within protein and nucleic acid structures. These interactions are critical for modulating enzyme activity, receptor binding, and overall pharmacodynamic effects. The combination of these functional groups positions 3-{(tert-butoxy)carbonylamino}-4-chloro-5-hydroxybenzoic acid as a valuable building block for designing novel therapeutic agents.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. Studies have demonstrated that modifications at the aromatic ring can significantly influence binding affinity and metabolic stability, making these compounds attractive candidates for drug discovery programs. Specifically, derivatives featuring both hydroxyl and chloro groups have shown promise in inhibiting various enzymes and receptors implicated in inflammatory diseases, metabolic disorders, and cancer.

One of the most compelling applications of 3-{(tert-butoxy)carbonylamino}-4-chloro-5-hydroxybenzoic acid is its utility as a precursor in the synthesis of kinase inhibitors. Kinases are a large family of enzymes that play essential roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the reactivity of the 4-chloro group for coupling with heterocyclic scaffolds or other pharmacophores, researchers can generate novel kinase inhibitors with enhanced selectivity and potency. The Boc-amino group can be later deprotected under mild acidic conditions to reveal the free amine, which is often necessary for further derivatization.

Furthermore, the hydroxyl group at position 5 provides an opportunity for further functionalization through etherification or glycosylation strategies. These modifications can improve pharmacokinetic properties such as oral bioavailability and tissue distribution. For instance, glycosylated derivatives have been shown to exhibit prolonged circulation times due to interactions with plasma proteases or receptors, enhancing therapeutic efficacy.

The synthesis of 3-{(tert-butoxy)carbonylamino}-4-chloro-5-hydroxybenzoic acid typically involves multi-step organic transformations starting from commercially available benzoic acid derivatives. Key steps include chlorination at the para position using reagents like phosphorus oxychloride (POCl₃), followed by selective hydroxylation at the meta position employing oxidizing agents such as mCPBA (meta-chloroperoxybenzoic acid). The introduction of the Boc-amido group is achieved through reaction with di-tert-butyl dicarbonate (Boc₂O) under basic conditions. This synthetic route highlights the compound's accessibility while maintaining high purity standards required for pharmaceutical applications.

Recent advances in computational chemistry have further accelerated the development of benzoic acid derivatives like this one. Molecular modeling techniques allow researchers to predict binding modes and optimize lead structures before experimental synthesis. For example, virtual screening algorithms have been used to identify potential kinase inhibitors based on scaffold hopping around the benzoic acid core. The structural features of 3-{(tert-butoxy)carbonylamino}-4-chloro-5-hydroxybenzoic acid, including its hydrogen bond donors/acceptors and aromatic stacking interactions, make it an ideal candidate for such virtual screening campaigns.

In addition to its role as a synthetic intermediate, 3-{(tert-butoxy)carbonylamino}-4-chloro-5-hydroxybenzoic acid has been explored in fragment-based drug discovery (FBDD). Fragments are small molecules that bind weakly but specifically to target proteins, providing starting points for medicinal chemistry optimization. The compound's ability to engage multiple binding pockets within a protein through its functional groups makes it a promising fragment candidate. By co-crystallizing fragments with target proteins or using biophysical techniques like NMR spectroscopy, researchers can gain insights into binding interactions and design next-generation inhibitors.

The pharmaceutical industry continues to invest heavily in developing novel treatments for chronic diseases such as diabetes mellitus type 2 and neurodegenerative disorders like Alzheimer's disease. Benzoic acid derivatives have shown promise in modulating key enzymes involved in glucose metabolism and amyloid-beta peptide aggregation respectively. For instance, derivatives structurally related to 3-{(tert-butoxy)carbonylamino}-4-chloro-5-hydroxybenzoic acid have been investigated for their ability to inhibit α-glucosidase or bind to amyloid plaques via hydrophobic interactions facilitated by their aromatic cores.

Regulatory considerations also play a significant role in the development of compounds like this one. Ensuring compliance with Good Manufacturing Practices (GMP) is essential for clinical-grade materials used in drug trials or commercial products. Manufacturers must carefully control impurity profiles and establish robust analytical methods for quality control purposes. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify purity standards before release.

Ethical considerations must also be addressed when developing new pharmaceuticals derived from compounds like 3-{(tert-butoxy)carbonylamino}-4-chloro-5-hydroxybenzoic acid. In vitro toxicity studies are conducted early in drug development to assess potential adverse effects on human cells or tissues before moving into clinical trials involving human subjects. These studies help identify any liabilities related to cytotoxicity or genotoxicity early on so that modifications can be made accordingly.

The environmental impact of pharmaceutical manufacturing processes cannot be overlooked either; sustainable practices are increasingly being adopted across industries worldwide including those producing fine chemicals used as intermediates for drugs such as this one—emphasizing green chemistry principles where possible helps minimize waste generation while maintaining high yields throughout synthetic sequences.